Cas no 358724-79-5 ((E)-N-(2-bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide)
(E)-N-(2-bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-Bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]-2-propenamide
- EN300-26579386
- Z56832774
- (E)-N-(2-bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide
- 358724-79-5
- AB00713140-01
- N-(2-bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide
- AKOS001009669
-
- Inchi: 1S/C20H20BrN3O/c1-3-24(4-2)17-11-9-15(10-12-17)13-16(14-22)20(25)23-19-8-6-5-7-18(19)21/h5-13H,3-4H2,1-2H3,(H,23,25)/b16-13+
- InChI Key: BJXIILAOSGYXAW-DTQAZKPQSA-N
- SMILES: BrC1C=CC=CC=1NC(/C(/C#N)=C/C1C=CC(=CC=1)N(CC)CC)=O
Computed Properties
- Exact Mass: 397.07897g/mol
- Monoisotopic Mass: 397.07897g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 512
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 56.1Ų
Experimental Properties
- Density: 1.381±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 584.5±50.0 °C(Predicted)
- pka: 10.15±0.70(Predicted)
(E)-N-(2-bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26579386-0.05g |
N-(2-bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide |
358724-79-5 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
(E)-N-(2-bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on (E)-N-(2-bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide
Introduction to Compound CAS No. 358724-79-5: (E)-N-(2-bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide
(E)-N-(2-bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide, with the CAS number 358724-79-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromophenyl group, a cyano group, and a diethylamino-substituted phenyl group, all connected through an enamide linkage. These structural elements contribute to its potential biological activities and therapeutic applications.
The synthesis of (E)-N-(2-bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide typically involves multi-step reactions, including the formation of the enamide linkage and the introduction of the bromophenyl and cyano groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic and industrial research.
One of the key areas of interest for (E)-N-(2-bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide is its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits significant biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that (E)-N-(2-bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide effectively inhibits the proliferation of various cancer cell lines, particularly those derived from breast and lung cancers.
The mechanism of action of (E)-N-(2-bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide is multifaceted. It has been reported to modulate several key signaling pathways involved in cell proliferation and survival. Specifically, this compound has been shown to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in cancer cells. Additionally, it can induce apoptosis by activating caspase-dependent pathways and disrupting mitochondrial function.
Beyond its anti-cancer properties, (E)-N-(2-bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of novel anti-inflammatory drugs.
In the realm of neuroprotection, (E)-N-(2-bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide has shown potential in mitigating neurodegenerative disorders such as Alzheimer's disease (AD) and Parkinson's disease (PD). Research indicates that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic protein species such as β-amyloid and α-synuclein. These findings suggest that it could be developed into a therapeutic agent for neurodegenerative conditions.
The pharmacokinetic properties of (E)-N-(2-bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide have also been extensively studied. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. However, further optimization may be necessary to enhance its stability and reduce potential side effects. Ongoing research is focused on developing prodrugs or delivery systems that can improve its therapeutic index.
In conclusion, (E)-N-(2-bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide (CAS No. 358724-79-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive lead molecule for further development into novel therapeutic agents. Continued research into its mechanisms of action, pharmacokinetics, and safety will be crucial in realizing its full potential in clinical settings.
358724-79-5 ((E)-N-(2-bromophenyl)-2-cyano-3-[4-(diethylamino)phenyl]prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)